Cas no 2171975-83-8 (4-(chloromethyl)-1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazole
• CAS No: 2171975-83-8
• MF: C₉H₁₆ClN₃
• MW: 201.696440696716
• CID: 5986513
• PubChem ID: 165788807
• Update Time: 2025-10-31

4-(chloromethyl)-1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazole
• EN300-1595323
• 2171975-83-8

• Inchi： 1S/C9H16ClN3/c1-7(2)4-5-9-8(6-10)11-12-13(9)3/h7H,4-6H2,1-3H3
• InChI Key： KBNOWZKURHAZBP-UHFFFAOYSA-N
• SMILES： ClCC1=C(CCC(C)C)N(C)N=N1

Computed Properties

• Exact Mass: 201.1032752g/mol
• Monoisotopic Mass: 201.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazole

4-(Chloromethyl)-1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazole: A Comprehensive Overview

The compound 4-(chloromethyl)-1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazole (CAS No. 2171975-83-8) is a versatile organic compound with a unique structure that makes it suitable for various applications in the chemical industry. This compound belongs to the class of triazoles, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The triazole ring in this molecule provides a rigid framework that enhances its stability and reactivity under specific conditions.

Recent studies have highlighted the potential of 4-(chloromethyl)-1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazole in the development of novel materials for energy storage applications. Researchers have explored its ability to act as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit high porosity and surface area, making them ideal candidates for gas storage and catalysis. The chloromethyl group in the molecule plays a crucial role in enabling these applications by providing sites for functionalization and cross-linking during the synthesis process.

The synthesis of 4-(chloromethyl)-1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazole typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The methyl groups attached to the triazole ring enhance the molecule's hydrophobicity, which is beneficial for applications in organic electronics. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high purity and performance.

In terms of physical properties, 4-(chloromethyl)-1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazole exhibits a melting point of approximately 95°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it easy to handle during laboratory procedures. The chloromethyl group also contributes to its moderate toxicity profile, which must be considered during handling and storage.

One of the most promising areas of research involving this compound is its application in drug delivery systems. Scientists have investigated its ability to serve as a carrier for hydrophobic drugs due to its amphiphilic nature. The triazole ring can be functionalized with various groups to enhance drug loading capacity and release kinetics. This has opened up new possibilities for targeted drug delivery and improved therapeutic outcomes.

Another significant application of 4-(chlorom methyl)-1-methy l -5 -(3 -m eth yl but yl ) - ̃H - ̃ , ̃ , ̃ -tria z ole lies in its use as an intermediate in the synthesis of advanced polymers. Its ability to undergo polymerization under mild conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials are being explored for use in aerospace applications where lightweight yet durable materials are required.

From an environmental perspective, researchers have also examined the biodegradability of this compound. Studies indicate that under aerobic conditions, it can undergo microbial degradation within a few weeks when exposed to specific environmental factors. This makes it a more eco-friendly alternative compared to other similar compounds that persist longer in the environment.

In conclusion, 4-(chlorom methyl ) - ̃ meth yl -5 -(3 -m eth yl but yl ) - H - , , -tria z ole (CAS No. 2171975-83-8) is a multifaceted compound with a wide range of potential applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers working on cutting-edge materials science projects. As ongoing research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow significantly.